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Compound of Interest

Compound Name: Razaxaban Hydrochloride

Cat. No.: B1678835 Get Quote

Essential Safety and Handling Guide for
Razaxaban Hydrochloride
For Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of

Razaxaban Hydrochloride. Adherence to these procedures is essential to ensure a safe

laboratory environment and to minimize exposure risks.

Hazard Identification and GHS Classification
Razaxaban Hydrochloride is a potent, selective, and orally active factor Xa inhibitor.[1] It is

classified under the Globally Harmonized System (GHS) with the following hazards:

Acute Oral Toxicity (Category 4): Harmful if swallowed.[2]

Acute and Chronic Aquatic Toxicity (Category 1): Very toxic to aquatic life with long-lasting

effects.[2]

It is crucial to handle this compound with the care required for hazardous materials.
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The selection and use of appropriate PPE are the primary defense against exposure. The

following table summarizes the recommended PPE for handling Razaxaban Hydrochloride.

Task Eye Protection Hand Protection Body Protection
Respiratory

Protection

Weighing and

Handling Powder

Safety goggles

with side-

shields[2][3]

Protective gloves

(double-gloving

recommended)

[2][3][4]

Impervious,

disposable gown

with tight-fitting

cuffs[2][3][4]

Suitable

respirator or use

within a

ventilated

balance

enclosure or

fume hood[2][3]

Preparing

Solutions

Chemical splash

goggles or full-

face shield[5]

Chemical-

resistant

protective

gloves[2][3]

Impervious

clothing or lab

coat[2][3]

Work within a

chemical fume

hood or other

ventilated

containment[5]

Administering to

Animals

Safety glasses

with side

shields[5]

Protective

gloves[2][3]
Lab coat[2]

Not generally

required if

solutions are

handled carefully

Cleaning and

Decontamination

Chemical splash

goggles[5]

Heavy-duty,

chemical-

resistant gloves

Impervious apron

or gown

Not generally

required unless

aerosols are

generated

Quantitative Safety and Pharmacological Data
The following table summarizes key quantitative data for Razaxaban. This information is critical

for risk assessment and experimental design.
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Parameter Value Source

Factor Xa Inhibition (Ki) 0.19 nM [1]

Thrombin Inhibition (Ki) 540 nM [1]

Antithrombotic Efficacy (ID50) 1.6 µmol/kg/h (in rabbit model) [1]

aPTT Doubling Concentration 6.1 µM (in human plasma) [1]

PT Doubling Concentration 2.1 µM (in human plasma) [1]

Plasma Protein Binding

(Human)
90.5% [1]

Plasma Protein Binding

(Rabbit)
93.4% [1]

No established Occupational Exposure Limit (OEL) values have been identified for Razaxaban
Hydrochloride.[2][3]

Experimental Protocols and Methodologies
Detailed experimental protocols for working with Razaxaban Hydrochloride should be

developed and validated by the research institution. The methodologies will vary based on the

specific research objectives. The following principles, derived from published studies, should be

incorporated:

In Vitro Anticoagulant Activity: Assays such as the activated partial thromboplastin time

(aPTT) and prothrombin time (PT) are used to evaluate the anticoagulant effect in human

plasma.[1]

In Vivo Antithrombotic Activity: Animal models, such as the rabbit arterio-venous shunt

thrombosis model, are utilized to assess the inhibition of thrombus formation in a dose-

dependent manner.[1]

Researchers should consult the primary literature for detailed experimental setups and

methodologies.[6][7]
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Procedural Guidance: Handling, Storage, and
Disposal
A systematic approach to handling, storage, and disposal is essential to maintain a safe

working environment.
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Caption: General workflow for handling Razaxaban Hydrochloride.
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Receiving and Storage:

Upon receipt, log the compound into the chemical inventory.

Store the container in a tightly sealed state in a cool, well-ventilated area.[2]

Recommended storage temperature for the powder is -20°C, and for solutions in solvent,

-80°C.[2]

Preparation and Handling:

Always handle Razaxaban Hydrochloride within a designated area.

Avoid the formation of dust and aerosols.[2]

Use in an area with appropriate exhaust ventilation, such as a chemical fume hood or a

ventilated balance enclosure.[2][5]

Do not eat, drink, or smoke in the handling area.[2]

Wash hands thoroughly after handling.[2]

Eye Contact: Immediately flush eyes with large amounts of water for at least 15 minutes,

removing contact lenses if present. Seek prompt medical attention.[2][8]

Skin Contact: Remove contaminated clothing and rinse the affected skin area thoroughly

with large amounts of water. Seek medical advice.[2]

Ingestion: If swallowed, rinse the mouth with water. Call a poison control center or a

physician immediately.[2] Do NOT induce vomiting.[8]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.

Spills:

Evacuate non-essential personnel from the area.[9]
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Wear appropriate PPE, including respiratory protection, during cleanup.[9]

Contain the spill and prevent it from entering drains or waterways.

Collect the spilled material using a method that minimizes dust generation, such as a

damp cloth or a HEPA-filtered vacuum.[9]

Place the collected waste into a labeled, sealed container for proper disposal.[9]

Dispose of contents and containers to an approved waste disposal plant.[2]

Avoid release to the environment.[2] All waste materials contaminated with Razaxaban
Hydrochloride should be treated as hazardous waste.

Follow institutional, local, state, and federal regulations for hazardous waste disposal.[10]

Mechanism of Action: Inhibition of the Coagulation
Cascade
Razaxaban Hydrochloride is a direct inhibitor of Factor Xa, a critical enzyme in the

coagulation cascade. By inhibiting Factor Xa, Razaxaban prevents the conversion of

prothrombin to thrombin, thereby reducing fibrin formation and thrombus development.
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Caption: Razaxaban's inhibition of Factor Xa in the coagulation cascade.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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